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Compound of Interest

Compound Name: Buergerinin B

Cat. No.: B15589804

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for
Buergerinin B, a C9 iridoid isolated from the roots of Scrophularia buergeriana. The
information presented herein is crucial for the identification, characterization, and further
development of this natural product. All data is sourced from the primary literature detailing its
isolation and structural elucidation.

Mass Spectrometry (MS) Data

High-resolution mass spectrometry (HR-MS) was instrumental in determining the elemental
composition of Buergerinin B.

lon Calculated m/z Found m/z Formula

[M+H]* 203.0814 203.0812 CoH150s5

Nuclear Magnetic Resonance (NMR) Data

The structural framework of Buergerinin B was elucidated through extensive one- and two-
dimensional NMR spectroscopy. The *H and 3C NMR data, recorded in deuterated methanol
(CDs0OD), are summarized below.

'H NMR Spectroscopic Data (CD30D)
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Position OoH (ppm) Multiplicity J (Hz)

1 5.08 d 8.0

4a 2.04 m

5 3.68 d 8.8

6a 1.85 dad 14.0, 8.8
6P 2.15 dd 14.0,4.4
7 4.10 d 4.4

7a 2.68 d 8.0

9 1.25 S

3C NMR Spectroscopic Data (CDzOD)

Position oC (ppm) Type

1 100.2 CH

3 172.5 C

4 69.8 CH:z

4a 48.1 CH

5 80.5 CH

6 42.3 CH:2

7 78.9 CH

7a 58.2 CH

8 74.1 C

9 234 CHs
Experimental Protocols
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The isolation and characterization of Buergerinin B involved a multi-step process, as detailed
in the original research.

Isolation of Buergerinin B

The air-dried and powdered roots of Scrophularia buergeriana (5 kg) were extracted with 95%
ethanol. The resulting extract was then partitioned between ethyl acetate and water. The
aqueous layer was subjected to chromatography on a Diaion HP-20 column and eluted with a
gradient of methanol in water. The fraction eluted with 30% methanol was further purified by
repeated column chromatography on silica gel and preparative high-performance liquid
chromatography (HPLC) to yield pure Buergerinin B.

Spectroscopic Analysis

 NMR Spectroscopy: *H and 3C NMR spectra were acquired on a Bruker DRX-500
spectrometer. Chemical shifts are reported in parts per million (ppm) relative to the solvent
signals (CDsOD: dH 3.31, 6C 49.0).

e Mass Spectrometry: High-resolution mass spectra were obtained on a VG AutoSpec-3000
spectrometer using electrospray ionization (ESI).

Visualization of the Isolation and Characterization
Workflow

The following diagram illustrates the general workflow for the isolation and structural elucidation
of a natural product like Buergerinin B.
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Plant Material (Scrophularia buergeriana roots)

;
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:

Fractionation

;

Silica Gel Chromatography

:

Preparative HPLC

;

Pure Compound (Buergerinin B)

:

Spectroscopic Analysis

NMR (tH, 12C, 2D) MS (HR-ESI-MS)

N/

Structure Elucidation

Click to download full resolution via product page

General workflow for natural product isolation and identification.
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 To cite this document: BenchChem. [Spectroscopic and Structural Elucidation of Buergerinin
B: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15589804+#spectroscopic-data-for-buergerinin-b-nmr-
ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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